Cas no 79997-19-6 (Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl-)

Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl- structure
79997-19-6 structure
Product Name:Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl-
CAS No:79997-19-6
MF:C22H26O6
MW:386.438247203827
CID:564674
PubChem ID:3061903
Update Time:2025-04-19

Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl-
    • 1-(2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-trien-17-yl)-2-phenylethanone
    • 1-(2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-16,18,20-trien-18-yl)-2 -phenyl-ethanone
    • 1-(2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenylethanone
    • AKOS005459588
    • Ethanone, 1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl-
    • Phenylacetylbenzo-15-crown-5
    • BRN 3573073
    • 79997-19-6
    • DTXSID70229988
    • Inchi: 1S/C22H26O6/c23-20(16-18-4-2-1-3-5-18)19-6-7-21-22(17-19)28-15-13-26-11-9-24-8-10-25-12-14-27-21/h1-7,17H,8-16H2
    • InChI Key: QBEPQLAQRHBUSE-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCOC2C=CC(C(CC3C=CC=CC=3)=O)=CC1=2

Computed Properties

  • Exact Mass: 386.17293854g/mol
  • Monoisotopic Mass: 386.17293854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.2Ų

Ethanone,1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin-15-yl)-2-phenyl- Related Literature

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